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Compound of Interest

Compound Name: CE(20:0)

Cat. No.: B3026250 Get Quote

Essential guidance for the safe and compliant disposal of CE(20:0) in a laboratory setting.

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a clear, step-by-step procedure for the disposal of CE(20:0)
(Cholesteryl Arachidate, CAS No. 2573-03-7), ensuring compliance with safety regulations and

the protection of personnel and the environment.

While CE(20:0) is not classified as a hazardous waste, it is imperative to handle its disposal

with care due to its potential for skin, eye, and respiratory irritation.[1] Adherence to the

following procedures will mitigate risks and ensure proper waste management.

Summary of Key Data
For quick reference, the following table summarizes essential information regarding CE(20:0):
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Parameter Value Reference

Chemical Name Cholesteryl Arachidate [2]

Synonyms
CE(20:0), Cholesteryl

eicosanoate
[2][3]

CAS Number 2573-03-7 [2][3]

Physical State Solid [4]

Known Hazards
May cause skin, eye, and

respiratory irritation
[1]

Primary Disposal Route
Approved Waste Disposal

Plant
[1][5]

Experimental Protocol: Disposal Procedure
This protocol outlines the necessary steps for the proper disposal of CE(20:0).

1. Personal Protective Equipment (PPE): Before handling CE(20:0) for disposal, ensure

appropriate PPE is worn, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

2. Waste Segregation:

Do not mix CE(20:0) waste with other chemical waste streams unless explicitly permitted by

your institution's waste management guidelines.

Collect all solid CE(20:0) waste, including contaminated consumables (e.g., weigh boats,

pipette tips), in a designated, compatible waste container.

3. Waste Container Labeling:
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Clearly label the waste container with the following information:

"Non-Hazardous Waste"

"CE(20:0) (Cholesteryl Arachidate)"

CAS Number: 2573-03-7

Accumulation Start Date

Principal Investigator/Laboratory Contact Information

4. Storage:

Store the sealed waste container in a designated, well-ventilated waste accumulation area,

away from incompatible materials.

5. Disposal:

The primary and recommended method for the disposal of CE(20:0) is through an approved

waste disposal plant.[1]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the waste.

Follow all institutional procedures for waste pickup requests.

6. Empty Container Disposal:

For the original product container to be considered "empty" and disposed of in the regular

trash, it must be triple-rinsed with a suitable solvent.

The rinsate from this cleaning process must be collected and disposed of as chemical waste.

Once triple-rinsed and completely dry, deface or remove the original label before placing the

container in the appropriate recycling or trash receptacle, in accordance with institutional

policy.
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Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of CE(20:0).
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Caption: Workflow for the proper disposal of CE(20:0).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

